4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate

• IUPAC Name: [4-chloro-2-[(E)-3-(2,4-dichlorophenyl)prop-2-enoyl]phenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H16Cl3NO4/c21-14-4-6-19(28-20(26)24-7-9-27-10-8-24)16(11-14)18(25)5-2-13-1-3-15(22)12-17(13)23/h1-6,11-12H,7-10H2/b5-2+
• InChI Key: DKVHLNFWHOMDQL-GORDUTHDSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)Cl)C(=O)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)Cl)C(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl3NO4
• Molecular Weight: 440.7 g/mol

Description

4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate involves the inhibition of the pro-inflammatory enzymes cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This leads to a decrease in the production of inflammatory mediators such as prostaglandins and leukotrienes, resulting in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in the body, leading to a decrease in inflammation. It also has analgesic properties, which can help to reduce pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate in lab experiments is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for the research of 4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate. One potential direction is to further investigate its anti-inflammatory and analgesic properties and develop new drugs based on this compound. Another direction is to study its potential applications in other fields such as cancer research and neurodegenerative diseases. Finally, more research is needed to evaluate its toxicity and safety before it can be used in clinical trials.

Synthesis Methods

The synthesis of 4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate involves the condensation reaction between 4-chloro-2-nitrophenyl 4-morpholinecarboxylate and 2,4-dichloro-cinnamaldehyde in the presence of a base catalyst such as triethylamine. The resulting product is then reduced using a reducing agent such as palladium on carbon to obtain the final compound.

Scientific Research Applications

4-chloro-2-[3-(2,4-dichlorophenyl)acryloyl]phenyl 4-morpholinecarboxylate has been extensively studied for its potential applications in various scientific research fields. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis.